Cas no 146534-79-4 ([1,1'-Biphenyl]-4-carbonitrile,2'-(bromomethyl)-)

• Product Name: [1,1'-Biphenyl]-4-carbonitrile,2'-(bromomethyl)-
• CAS No: 146534-79-4
• MF: C₁₄H₁₀BrN
• MW: 272.139902591705
• CID: 135691
• PubChem ID: 15487155
• Update Time: 2025-04-19

[1,1'-Biphenyl]-4-carbonitrile,2'-(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carbonitrile,2'-(bromomethyl)-
• 4-[2-(bromomethyl)phenyl]benzonitrile
• 2'-(Bromomethyl)biphenyl-4-carbonitrile
• 2'-(BROMOMETHYL)-[1,1'-BIPHENYL]-4-CARBONITRILE
• 4-(2-bromomethylphenyl)benzonitrile
• SCHEMBL4935794
• ATZRSESSYSPQTH-UHFFFAOYSA-N
• 2/'-(BROMOMETHYL)-[1,1/'-BIPHENYL]-4-CARBONITRILE
• 2'-(Bromomethyl)[1,1'-biphenyl]-4-carbonitrile
• DTXSID00573244
• 146534-79-4
• AKOS015912247

• Inchi： 1S/C14H10BrN/c15-9-13-3-1-2-4-14(13)12-7-5-11(10-16)6-8-12/h1-8H,9H2
• InChI Key： ATZRSESSYSPQTH-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=CC=1C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 270.9997
• Monoisotopic Mass: 270.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 1.435
• Boiling Point: 411.836°C at 760 mmHg
• Flash Point: 202.871°C
• Refractive Index: 1.641
• PSA: 23.79